Cas no 851946-84-4 (ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851946-84-4
• MF: C₂₄H₂₇N₃O₄S
• MW: 453.553884744644
• CID: 6157901
• PubChem ID: 3619099
• Update Time: 2025-06-08

ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• 851946-84-4
• ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-(3-cyclohexylpropanoylamino)-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• AKOS024589965
• F0641-0017
• AB00670127-01

• Inchi： 1S/C24H27N3O4S/c1-2-31-24(30)21-18-15-32-22(25-19(28)14-13-16-9-5-3-6-10-16)20(18)23(29)27(26-21)17-11-7-4-8-12-17/h4,7-8,11-12,15-16H,2-3,5-6,9-10,13-14H2,1H3,(H,25,28)
• InChI Key： KSHTYIPWQSHWPK-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC=CC=3)C(C2=C1NC(CCC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 453.17222752g/mol
• Monoisotopic Mass: 453.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 116Ų

Additional information on ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Introduction to Ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851946-84-4)

Ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, identified by its CAS number 851946-84-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including an amide, a carboxylate ester, and a fused thienopyridazine ring system, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of Ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate incorporates several key features that contribute to its unique chemical properties. The amide group at the 5-position introduces a polar and potentially hydrogen-bonding moiety, which can interact with biological targets in a specific manner. Additionally, the carboxylate ester at the 1-position provides a site for further functionalization or solubility enhancements. The phenyl ring at the 3-position adds electronic and steric effects that can influence the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have shown that the combination of the amide and carboxylate functionalities in Ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate can facilitate interactions with various biological targets, including enzymes and receptors. This has led to increased interest in exploring its potential as an intermediate in the synthesis of novel therapeutic agents.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. The cyclohexyl group in the amide moiety is particularly noteworthy, as it can modulate the compound's solubility and metabolic stability. These properties are crucial for evaluating its suitability for further development into a drug candidate.

The synthesis of Ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as condensation, cyclization, and esterification, which are well-established in the literature but have been optimized here for improved yield and purity. The use of advanced purification techniques has allowed researchers to obtain high-quality material suitable for both structural elucidation and biological testing.

The structural diversity offered by heterocyclic compounds like Ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a double-edged sword. While it provides numerous opportunities for designing molecules with tailored properties, it also presents challenges in terms of synthetic complexity and potential side effects. However, recent developments in medicinal chemistry have provided new tools for addressing these challenges, such as structure-based drug design and high-throughput screening.

The future prospects for this compound are promising. Ongoing research aims to explore its potential applications in treating various diseases by targeting specific biological pathways. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible therapeutic benefits. As our understanding of molecular interactions continues to grow, compounds like Ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate will play a crucial role in shaping the next generation of pharmaceuticals.

In conclusion, Ethyl 5-(3-cyclohexylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851946-84-4) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further development. With continued investigation and innovation in drug discovery technologies, this compound is poised to contribute to the advancement of modern medicine.